N-(2-cyanophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(6-methyl-3-oxo-1,4-benzoxazin-4-yl)acetamide
• InChI: InChI=1S/C18H15N3O3/c1-12-6-7-16-15(8-12)21(18(23)11-24-16)10-17(22)20-14-5-3-2-4-13(14)9-19/h2-8H,10-11H2,1H3,(H,20,22)
• InChI Key: OYVJBRLTDSAECE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCC(=O)N2CC(=O)NC3=CC=CC=C3C#N
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

N-(2-cyanophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields of research. This compound is also known by its chemical name 'N-(2-cyanophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide' and has been the subject of various studies to understand its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenases, which are enzymes involved in the production of inflammatory cytokines. Additionally, it has been found to inhibit the activity of various signaling pathways, including the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and physiological effects:
N-(2-cyanophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been found to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, it has been found to have anti-cancer properties by inhibiting the growth of cancer cells. Studies have also shown that this compound can inhibit the activity of various enzymes and signaling pathways, which are involved in the regulation of inflammation and other physiological processes.

Advantages and Limitations for Lab Experiments

N-(2-cyanophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has several advantages and limitations for lab experiments. One of the advantages is that it has been found to have anti-inflammatory, anti-cancer, and antimicrobial properties, which make it a potential candidate for the development of new drugs. Additionally, it has been found to inhibit the activity of various enzymes and signaling pathways, which can be useful in the study of various physiological processes. However, one of the limitations of this compound is that it has not been extensively studied in vivo, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the study of N-(2-cyanophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide. One direction is to study its safety and efficacy in vivo and to determine its potential as a drug candidate. Additionally, further studies can be conducted to understand its mechanism of action and to identify its targets in various physiological processes. Studies can also be conducted to determine its potential applications in other fields of research, such as neurology and immunology. Finally, further studies can be conducted to optimize its synthesis method and to identify more efficient and cost-effective methods of synthesis.

Scientific Research Applications

N-(2-cyanophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been studied extensively for its potential applications in various fields of research. It has been found to have anti-inflammatory, anti-cancer, and antimicrobial properties. Studies have shown that this compound can inhibit the growth of cancer cells and can also reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, it has been found to have antimicrobial activity against various bacterial strains.